Cas no 2445794-57-8 (pyridine-3-sulfonoimidamide)

• Product Name: pyridine-3-sulfonoimidamide
• CAS No: 2445794-57-8
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• MDL: MFCD32691690
• CID: 5670956
• PubChem ID: 155291541
• Update Time: 2025-05-22

pyridine-3-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2445794-57-8
• pyridine-3-sulfonoimidamide
• Pyridine-3-sulfonimidamide
• 3-(aminosulfonimidoyl)pyridine
• EN300-26976561
• 3-Pyridinesulfonimidamide

• MDL： MFCD32691690
• Inchi： 1S/C5H7N3OS/c6-10(7,9)5-2-1-3-8-4-5/h1-4H,(H3,6,7,9)
• InChI Key： FGXRCNZXBPOPEA-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(=N)(N)=O

Computed Properties

• Exact Mass: 157.03098303g/mol
• Monoisotopic Mass: 157.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 319.2±34.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on pyridine-3-sulfonoimidamide

Exploring Pyridine-3-sulfonoimidamide (CAS No. 2445794-57-8): Properties, Applications, and Market Insights

Pyridine-3-sulfonoimidamide (CAS No. 2445794-57-8) is a specialized sulfonamide derivative with a pyridine backbone, gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure combines the sulfonoimidamide functional group with a pyridine ring, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring this compound due to its potential in drug discovery and material science, particularly in developing novel enzyme inhibitors and catalysts.

The compound's physicochemical properties include moderate water solubility and stability under standard laboratory conditions, making it suitable for various organic synthesis protocols. Recent studies highlight its role as a building block for heterocyclic compounds, with particular interest in its hydrogen-bonding capabilities. These characteristics make Pyridine-3-sulfonoimidamide valuable for designing molecular recognition systems and bioactive agents.

In pharmaceutical applications, Pyridine-3-sulfonoimidamide derivatives show promise as therapeutic intermediates. The sulfonamide moiety is known for its prevalence in antibacterial drugs, while the pyridine component contributes to metal coordination properties. This dual functionality has sparked interest in developing targeted therapies, especially in areas like anti-inflammatory and anticancer research. Current investigations focus on optimizing its pharmacokinetic profile while maintaining selective bioactivity.

The agrochemical sector explores Pyridine-3-sulfonoimidamide for developing crop protection agents. Its structural features may contribute to pest resistance management solutions, particularly against fungal pathogens. Researchers are examining its potential as a lead compound for next-generation pesticides with improved environmental compatibility and target specificity.

From a synthetic chemistry perspective, 2445794-57-8 serves as a valuable chemical intermediate for constructing complex nitrogen-containing heterocycles. Its nucleophilic character at the sulfonoimidamide group allows diverse bond-forming reactions, while the pyridine nitrogen can participate in coordination chemistry. These attributes make it useful for preparing ligand systems in catalytic applications and materials science.

Market trends indicate growing demand for specialty chemicals like Pyridine-3-sulfonoimidamide, driven by expanding pharmaceutical R&D and green chemistry initiatives. Manufacturers are developing improved synthetic routes to enhance yield efficiency and purity levels. The compound's scalability and process safety profile make it attractive for industrial-scale production.

Analytical characterization of 2445794-57-8 typically involves spectroscopic techniques such as NMR, IR, and mass spectrometry. Recent advancements in computational chemistry have enabled better prediction of its molecular properties and reactivity patterns, supporting rational molecular design efforts. These tools help researchers explore structure-activity relationships for optimized performance in various applications.

Environmental and regulatory aspects of Pyridine-3-sulfonoimidamide are under continuous evaluation. Current data suggests favorable biodegradation potential compared to traditional sulfonamide compounds. The scientific community emphasizes responsible handling and waste management protocols to ensure sustainable use across industries.

Future research directions for CAS 2445794-57-8 include exploring its electronic properties for optoelectronic materials and investigating structure-modification strategies to enhance biological activity. Collaborative efforts between academic institutions and industrial laboratories are expected to uncover new applications in energy storage and catalysis.

For researchers seeking high-purity Pyridine-3-sulfonoimidamide, several chemical suppliers offer the compound with detailed certificates of analysis. Quality parameters typically specify ≥98% purity by HPLC analysis, with comprehensive spectroscopic data for verification. Proper storage conditions (typically 2-8°C in anhydrous environments) are recommended to maintain long-term stability.